Cas no 1520450-77-4 (1-(4-chlorophenyl)-2-ethylcyclopropan-1-amine)

• Product Name: 1-(4-chlorophenyl)-2-ethylcyclopropan-1-amine
• CAS No: 1520450-77-4
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• MDL: MFCD21850355
• CID: 4603709
• PubChem ID: 79332934
• Update Time: 2025-06-08

1-(4-chlorophenyl)-2-ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-ethylcyclopropan-1-amine

• MDL： MFCD21850355
• Inchi： 1S/C11H14ClN/c1-2-8-7-11(8,13)9-3-5-10(12)6-4-9/h3-6,8H,2,7,13H2,1H3
• InChI Key： FCGRPVQZGCPWAA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)(N)CC1CC

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 269.9±33.0 °C at 760 mmHg
• Flash Point: 117.0±25.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(4-chlorophenyl)-2-ethylcyclopropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-chlorophenyl)-2-ethylcyclopropan-1-amine

Chemical Profile of 1-(4-chlorophenyl)-2-ethylcyclopropan-1-amine (CAS No. 1520450-77-4)

The compound 1-(4-chlorophenyl)-2-ethylcyclopropan-1-amine, identified by its CAS number 1520450-77-4, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its cyclopropanamine core and chlorophenyl substituent, has garnered attention due to its structural features that suggest potential biological activity. The cyclopropane ring is a well-known scaffold in drug discovery, often incorporated for its ability to enhance metabolic stability and binding affinity, while the amine functionality provides a site for further derivatization and interaction with biological targets.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The structural motif of 1-(4-chlorophenyl)-2-ethylcyclopropan-1-amine aligns with this trend, as it combines the rigidity of the cyclopropane ring with the versatility of an amine group. This combination has been exploited in various drug classes, including those targeting neurological disorders, inflammatory conditions, and infectious diseases. The presence of the chlorophenyl group further enhances the compound's potential by introducing a region capable of hydrogen bonding or hydrophobic interactions with biological receptors.

One of the most compelling aspects of this compound is its potential as a lead structure for further optimization. The cyclopropanamine core can be modified to fine-tune pharmacokinetic properties, such as solubility and bioavailability, while the amine group offers opportunities for selective functionalization. Researchers have been particularly interested in exploring analogs of this compound that exhibit improved efficacy or reduced toxicity. For instance, modifications to the ethyl substituent on the cyclopropane ring have shown promise in enhancing binding affinity to specific enzymes or receptors.

The CAS number 1520450-77-4 serves as a unique identifier for this compound, facilitating its use in databases, literature references, and regulatory filings. This standardized numbering system ensures that researchers worldwide can accurately reference and discuss this molecule, fostering collaboration and accelerating the pace of discovery. The compound's identity is further reinforced by its molecular formula, C₁₂H₁₄NCl, which provides insights into its composition and potential reactivity.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(4-chlorophenyl)-2-ethylcyclopropan-1-amine. Molecular modeling techniques allow researchers to predict binding interactions between this molecule and target proteins with high accuracy. These predictions are crucial for designing experiments aimed at validating biological activity and optimizing pharmacological properties. For example, virtual screening has identified derivatives of this compound that exhibit enhanced binding to enzymes involved in metabolic pathways relevant to cancer and inflammation.

The synthesis of 1-(4-chlorophenyl)-2-ethylcyclopropan-1-amine presents both challenges and opportunities for chemists. The cyclopropane ring requires careful handling to prevent ring opening under harsh conditions, while the chlorophenyl group necessitates protective group strategies during functionalization. Despite these challenges, recent synthetic methodologies have improved the efficiency and scalability of producing this compound. For instance, transition metal-catalyzed reactions have been employed to construct the cyclopropane core with high selectivity and yield.

In conclusion, 1-(4-chlorophenyl)-2-ethylcyclopropan-1-amine (CAS No. 1520450-77-4) represents a promising candidate for further pharmaceutical development. Its unique structural features offer potential advantages in terms of biological activity and drug-like properties. As research in heterocyclic chemistry continues to progress, compounds like this one will undoubtedly play a crucial role in the discovery and development of novel therapeutic agents. The combination of experimental synthesis and computational modeling will be essential in unlocking their full potential.